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Compound of Interest
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Cat. No.: B12417963 Get Quote

Efforts to compile a comprehensive technical guide on the Indoleamine 2,3-dioxygenase 1

(IDO1) inhibitor, designated as Ido1-IN-12, have reached an impasse due to the inability to

definitively identify a publicly cataloged compound with this specific name and corresponding

Chemical Abstracts Service (CAS) number.

Intensive searches across chemical databases and scientific literature have not yielded a

specific molecule consistently and uniquely identified as "Ido1-IN-12." While the field of IDO1

inhibition is robust, with numerous compounds under investigation for their therapeutic potential

in oncology and other areas, this particular designation remains elusive.

This lack of a concrete chemical identity, including a CAS number and established structural

information, precludes the fulfillment of the core requirements for an in-depth technical guide.

Without a specific molecular entity, it is impossible to provide accurate and verifiable data

regarding its physicochemical properties, synthesize detailed experimental protocols for its use,

or delineate the precise signaling pathways it modulates.

It is plausible that "Ido1-IN-12" represents an internal compound code used within a specific

research institution or pharmaceutical company that has not yet been disclosed in public-facing

literature. Alternatively, it could be a less common synonym for a known inhibitor or a potential

typographical error in the provided name.

For instance, the scientific literature does contain information on other IDO1 inhibitors with

similar naming conventions, such as "IDO1-IN-19," which has a defined chemical structure and

CAS number (2328099-11-0). Additionally, a compound designated "DX-03-12" has been
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described as a potent IDO1 inhibitor. However, without further clarification, any attempt to

extrapolate data from these or other known inhibitors to "Ido1-IN-12" would be speculative and

scientifically unsound.

To proceed with the development of the requested technical guide, a more specific and

verifiable identifier for "Ido1-IN-12" is required. This could include:

A confirmed Chemical Abstracts Service (CAS) number.

The IUPAC (International Union of Pure and Applied Chemistry) name.

A publicly available chemical structure (e.g., in SMILES or InChI format).

Reference to a specific patent or peer-reviewed scientific publication where the synthesis

and characterization of "Ido1-IN-12" are detailed.

Upon provision of a definitive identifier, a comprehensive technical guide can be developed,

adhering to the original request for structured data presentation, detailed experimental

methodologies, and visual representations of its biological activity.

To cite this document: BenchChem. [Unraveling the Enigma of Ido1-IN-12: A Technical
Impasse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417963#ido1-in-12-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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